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Compound of Interest

Compound Name:
2-Benzyloxy-5-nitro-benzoic Acid

Benzyl Ester

CAS No.: 1329485-44-0

Cat. No.: B583408

Get Quote

A Strategic Intermediate for Salicylate-Based
Therapeutics
Executive Summary
Benzyl 5-nitro-2-phenylmethoxybenzoate (IUPAC: Benzyl 2-(benzyloxy)-5-nitrobenzoate) is a

highly specialized synthetic intermediate used primarily in the development of anti-inflammatory

agents and pharmaceutical prodrugs. Structurally, it represents the fully benzyl-protected

derivative of 5-nitrosalicylic acid.

This compound serves as a critical "masked" scaffold in medicinal chemistry. By protecting

both the carboxylic acid and phenolic hydroxyl groups with benzyl moieties, researchers can

perform selective transformations on the nitro group (e.g., reduction to an amine, followed by

functionalization) without interference from the acidic salicylate core. Its eventual deprotection

yields derivatives of Mesalazine (5-aminosalicylic acid), a cornerstone drug for treating

Inflammatory Bowel Disease (IBD).
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Chemical Profile & Properties[1][2][3][4][5][6][7][8]
Property Specification

IUPAC Name Benzyl 2-(benzyloxy)-5-nitrobenzoate

Common Name 5-Nitrosalicylic acid dibenzyl derivative

CAS Number 61340-14-5

Molecular Formula C₂₁H₁₇NO₅

Molecular Weight 363.37 g/mol

Physical State Pale yellow to off-white crystalline solid

Solubility
Soluble in DCM, DMF, DMSO, Ethyl Acetate;

Insoluble in Water

Melting Point
94–96 °C (Typical for analogous nitro-

benzoates)

LogP (Predicted) ~5.1 (Highly Lipophilic)

Synthetic Methodology
The synthesis of benzyl 5-nitro-2-phenylmethoxybenzoate is achieved through a global

benzylation of 5-nitrosalicylic acid. This protocol utilizes a nucleophilic substitution (Sɴ2)

mechanism where the carboxylate and phenoxide anions attack benzyl bromide.

Reaction Scheme
The pathway begins with the nitration of salicylic acid, followed by bis-alkylation.
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Figure 1: Synthetic route from Salicylic Acid to the fully protected Target Molecule.[1]

Detailed Protocol
Reagents:

5-Nitrosalicylic acid (10.0 mmol)

Benzyl bromide (25.0 mmol, 2.5 eq) — Caution: Lachrymator

Potassium carbonate (anhydrous, 30.0 mmol, 3.0 eq)

Dimethylformamide (DMF, 20 mL) or Acetone (reflux)

Step-by-Step Workflow:

Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-nitrosalicylic

acid in DMF. Add potassium carbonate in a single portion. Stir at room temperature for 30

minutes to ensure deprotonation of the carboxylic acid and phenol. The solution will turn

bright yellow/orange due to the formation of the phenoxide anion.

Alkylation: Add benzyl bromide dropwise via syringe over 10 minutes.
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Reaction: Heat the mixture to 60°C (if using DMF) or Reflux (if using Acetone) for 4–6 hours.

Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The starting material (polar acid)

should disappear, replaced by a high-R_f non-polar spot.

Quench & Workup: Cool the mixture to room temperature. Pour into 200 mL of ice-water. The

product should precipitate as a solid.

If oil forms:[1] Extract with Ethyl Acetate (3 x 50 mL), wash with brine, dry over MgSO₄,

and concentrate.

Purification: Recrystallize the crude solid from hot Ethanol or an Ethyl Acetate/Hexane

mixture to yield the pure ester-ether.

Analytical Characterization
To validate the structure, researchers must confirm the presence of two distinct benzyl groups

and the specific substitution pattern on the central ring.

Technique Diagnostic Signals Interpretation

¹H NMR (CDCl₃) δ 5.25 (s, 2H) Benzyl Ester (-COOCH₂Ph)

δ 5.35 (s, 2H) Benzyl Ether (-OCH₂Ph)

δ 7.10 (d, 1H) H-3 (Ortho to ether, shielded)

δ 8.35 (dd, 1H) H-4 (Meta to nitro/ether)

δ 8.75 (d, 1H)
H-6 (Ortho to ester, highly

deshielded)

IR Spectroscopy 1720 cm⁻¹ Ester Carbonyl (C=O) stretch

1530 & 1350 cm⁻¹

Nitro (NO₂)

asymmetric/symmetric

stretches

Mass Spectrometry m/z 363 [M]⁺ Molecular ion

m/z 91
Tropylium ion (Benzyl

fragment, dominant)
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Applications in Drug Design
This compound is not merely a catalog chemical; it is a strategic tool in the synthesis of

Mesalazine prodrugs.

The "Masking" Strategy
Direct modification of 5-aminosalicylic acid is difficult due to its zwitterionic nature and solubility

issues. By using Benzyl 5-nitro-2-phenylmethoxybenzoate, chemists can:

Lock the acid and phenol positions with lipophilic benzyl groups.

Modify the nitrogen center (after reduction) to create amides, ureas, or carbamates.

Release the active drug in a single hydrogenolysis step.
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Figure 2: Workflow for utilizing the target molecule to generate functionalized Mesalazine

derivatives.

Safety & Handling
Nitro Compounds: While this derivative is stable, nitro-aromatics can be energetic. Avoid

heating dry solids to decomposition.
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Benzyl Bromide: A potent lachrymator.[2] All synthesis steps involving BnBr must be

performed in a functioning fume hood.

Storage: Store in a cool, dry place (2–8°C recommended) to prevent slow hydrolysis of the

ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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